tert-Butyl 7-fluoro-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl 7-fluorospiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C17H23FN2O2/c1-16(2,3)22-15(21)20-9-7-17(8-10-20)11-19-14-12(17)5-4-6-13(14)18/h4-6,19H,7-11H2,1-3H3
• InChI Key: BMWNBKHUOCPQGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CNC3=C2C=CC=C3F
• Molecular Formula: C17H23FN2O2
• Molecular Weight: 306.37 g/mol

Description

Tert-Butyl 7-fluoro-1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate, also known as TFP, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. TFP belongs to the class of spirocyclic compounds and has been found to exhibit a range of biological activities.

Scientific Research Applications

Synthetic Routes and Intermediates

A key aspect of the research on this compound involves its synthesis and role as an intermediate in the production of pharmacologically active molecules. For example, Freund and Mederski developed a convenient synthetic route to spiro[indole-3,4′-piperidin]-2-ones, starting from related compounds, demonstrating the versatility of such spirocyclic compounds in medicinal chemistry R. Freund & W. Mederski, 2000. This highlights the compound's significance in synthesizing spirocyclic frameworks, which are prevalent in many biologically active compounds.

Pharmacological Applications

The compound has also been explored as a precursor in the synthesis of acetyl-CoA carboxylase inhibitors, showcasing its potential in the development of novel therapeutics K. Huard et al., 2012. These inhibitors have significant implications in the treatment of metabolic diseases, demonstrating the compound's application in the creation of drugs targeting metabolic pathways.

Molecular Structure and Characterization

Sanjeevarayappa et al. synthesized a related compound and characterized it using various spectroscopic techniques, confirming its structure through X-ray diffraction. This work not only showcases the compound's application in the synthesis of novel molecules but also emphasizes the importance of thorough characterization in the development of new chemical entities C. Sanjeevarayappa et al., 2015.

Biological Evaluation

Furthermore, the synthesis and biological evaluation of tert-butyl derivatives, including those related to the compound , reveal their potential in creating molecules with antibacterial and anthelmintic activities. This underscores the broader applicability of such compounds in addressing various biological targets and diseases C. Sanjeevarayappa et al., 2015.